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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B605995 Get Quote

For researchers and scientists at the forefront of drug development, the precise and safe

handling of specialized reagents like BDP FL-PEG4-TCO is paramount to both personal safety

and experimental success. This guide provides immediate, essential safety and logistical

information, including detailed operational and disposal plans, to ensure the confident and

secure use of this fluorescent labeling reagent.

Personal Protective Equipment (PPE): Your First
Line of Defense
Adherence to proper PPE protocols is mandatory to prevent skin and eye contact, as well as

inhalation of BDP FL-PEG4-TCO.[1] The following equipment should be utilized whenever

handling this compound.[1]
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PPE Category Item Specification

Eye and Face Protection Safety Glasses
ANSI Z87.1 certified, with side

shields.[1]

Chemical Splash Goggles
Required when there is a risk

of splashing.[1]

Face Shield

Recommended in conjunction

with goggles for larger

quantities or high-splash risk

procedures.[1]

Hand Protection Disposable Gloves

Nitrile gloves are the minimum

requirement; replace

immediately if contaminated.

Body Protection Laboratory Coat
Long-sleeved and fully

buttoned.

Full-Length Pants
Must cover all exposed skin on

the lower body.

Closed-Toe Shoes
Shoes must fully cover the

feet.

Respiratory Protection Fume Hood

All handling of the solid

compound and preparation of

solutions must be conducted in

a certified chemical fume hood.

Key Physicochemical and Spectral Data
A summary of essential quantitative data for BDP FL-PEG4-TCO is presented below for easy

reference.
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Property Value

Molecular Formula C₃₃H₄₉BF₂N₄O₇

Molecular Weight 662.57 g/mol

Purity ≥95%

Excitation Maximum (λex) 503 nm

Emission Maximum (λem) 509 nm

Molar Extinction Coefficient (ε) 80,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield (Φ) 0.9

Solubility
Soluble in DMSO, DMF, DCM; low solubility in

water.

Storage Store at -20°C, sealed and dry.

Operational Workflow for Safe Handling
The following diagram outlines the standard operating procedure for the safe handling of BDP
FL-PEG4-TCO, from initial receipt to final disposal.
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Preparation Phase

Handling & Solution Preparation

Experimental Use

Waste Management & Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Equilibrate Reagent to Room Temperature

Carefully Weigh Solid Compound

Dissolve in Anhydrous Solvent (e.g., DMSO)

Vortex Briefly to Ensure Dissolution

Label Container Clearly

Perform Bioconjugation Reaction

Quench and Purify Labeled Product

Segregate All Contaminated Waste Decontaminate Glassware and Surfaces

Collect in Labeled, Sealed Container Dispose as Hazardous Chemical Waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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